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Compound of Interest

Compound Name: Disuccinimidyl adipate

Cat. No.: B1313749 Get Quote

Disuccinimidyl adipate (CAS 59156-70-6) is a homobifunctional crosslinking agent widely

employed in bioconjugation, particularly for covalently linking proteins and other biomolecules.

[1] Its utility stems from the two N-hydroxysuccinimide (NHS) ester groups located at either end

of a 6-carbon adipate spacer. These NHS esters are highly reactive toward primary amines (-

NH₂), such as those on the side chain of lysine residues or the N-terminus of a protein, forming

stable and irreversible amide bonds.[2]

The primary challenge in working with DSA is the inherent instability of the NHS ester moiety in

aqueous environments. The ester is highly susceptible to hydrolysis, a competing reaction that

cleaves the ester and renders the molecule inert. This hydrolysis is the single most critical

factor to control for successful and reproducible conjugation.

Mechanism: Aminolysis vs. Hydrolysis The desired reaction (aminolysis) and the competing

side-reaction (hydrolysis) are critically dependent on pH. While the deprotonated primary amine

required for the reaction is more abundant at higher pH, so too is the hydroxide ion that drives

hydrolysis.[3]
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Desired Reaction: Aminolysis (pH 7.2 - 8.5) Competing Reaction: Hydrolysis
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Caption: Reaction pathways for Disuccinimidyl Adipate (DSA).

The rate of this hydrolysis is profoundly influenced by pH, as detailed in the table below. This

data is essential for experimental design, dictating buffer choice and reaction time.
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pH Temperature
Half-life of NHS
Ester Hydrolysis

Source(s)

7.0 0°C 4 - 5 hours [4]

7.4 Ambient > 120 minutes [5]

8.6 4°C 10 minutes [4]

9.0 Ambient < 9 minutes [5]

Table 1: pH-

dependent hydrolysis

rates of NHS esters.

This inherent instability mandates that stock solutions of DSA be prepared in anhydrous (water-

free) organic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) and used

immediately.[4][6]

Hazard Identification and Toxicology
While valued for its reactivity, DSA is not benign and presents several health hazards that

require strict control measures. It is classified according to the Globally Harmonized System

(GHS) as follows:
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Hazard Class GHS Code Signal Word Pictogram

Skin

Corrosion/Irritation

(Category 2)

H315 Warning GHS07 Exclamation

Serious Eye

Damage/Eye Irritation

(Category 2)

H319 Warning Mark

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

(Category 3)

H335 Warning

Skin Sensitization

(Category 1)
H317 Warning

Table 2: GHS Hazard

Classification for

Disuccinimidyl

Adipate.[2]

The most significant, and often overlooked, risk is allergic skin sensitization (H317).[2] Initial

contact may only cause mild irritation, but repeated exposure can lead to a more severe

allergic response. Therefore, preventing all skin contact is paramount. The fine, lightweight

nature of the solid powder increases the risk of inadvertent inhalation, leading to respiratory

irritation.[2]

Risk Assessment and Mitigation: A Multi-Layered
Approach
A robust safety protocol relies on a hierarchy of controls, from engineering solutions to personal

protective equipment.

Engineering Controls
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Chemical Fume Hood: All handling of solid DSA powder (e.g., weighing, preparing stock

solutions) must be performed inside a certified chemical fume hood. This contains the fine

powder and any vapors from the organic solvents used.

Ventilation: Ensure good general laboratory ventilation to minimize background levels of any

airborne contaminants.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling DSA in any form:

PPE Item Specification Rationale

Laboratory Coat
Standard, buttoned, with long

sleeves.

Protects skin and personal

clothing from minor splashes

and spills.

Gloves

Nitrile gloves. Check for tears

before use and change

immediately if contaminated.

Prevents skin contact,

mitigating both irritation and

the risk of sensitization.[2]

Eye Protection

Chemical safety goggles that

provide a seal around the

eyes.

Protects against splashes of

solutions and accidental

projection of solid powder into

the eyes.[2]

Respiratory Protection

For weighing large quantities

of powder, an N95-rated (or

higher) dust mask or respirator

should be used.

Prevents inhalation of the fine

powder, which can cause

respiratory tract irritation.[7]

Table 3: Required Personal

Protective Equipment (PPE).

Storage and Handling
Solid DSA: Store in a tightly sealed container at the recommended temperature (typically

-20°C) in a dry environment, preferably under an inert gas like argon or nitrogen.[8] Moisture

is the primary cause of degradation.
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Stock Solutions: DSA is not stable in solution.[9] Prepare stock solutions fresh for each

experiment in an anhydrous, amine-free solvent (e.g., high-quality DMSO or DMF).[6] If a

stock solution must be stored for a very short period, it should be aliquoted to avoid freeze-

thaw cycles, sealed tightly to prevent moisture ingress, and stored at -80°C.

Safe Experimental Workflow: A Step-by-Step
Protocol
This protocol outlines a typical bioconjugation reaction, integrating safety and best practices at

each stage.
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1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Weigh DSA Powder
(In Fume Hood)

3. Prepare Stock Solution
(Anhydrous DMSO/DMF)

(In Fume Hood)

5. Initiate Reaction
(Add DSA stock to protein)

4. Prepare Protein Solution
(Amine-free buffer, pH 7.2-8.5)

6. Incubate
(0.5 - 4 hours, RT or 4°C)

7. Quench Reaction
(Add Tris or Glycine)

8. Purify Conjugate
(Desalting, Dialysis, etc.)

9. Dispose of Waste
(See Section 6)

Click to download full resolution via product page

Caption: Safe workflow for a typical DSA bioconjugation experiment.

Step 1: Preparation (in Chemical Fume Hood)
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Don all required PPE. (Table 3)

Allow the DSA container to warm to room temperature before opening to prevent

condensation of atmospheric moisture onto the cold powder.

Weigh the required amount of DSA powder directly into a microfuge tube.

Scientist's Note: Perform this step swiftly to minimize exposure to air. Close the main

container immediately.

Add the appropriate volume of anhydrous DMSO or DMF to the microfuge tube to create a

concentrated stock solution (e.g., 10-25 mg/mL). Vortex thoroughly until fully dissolved. Use

this solution immediately.

Step 2: Protein and Buffer Preparation

Prepare your protein solution in an amine-free buffer at the optimal pH. Common choices

include Phosphate Buffered Saline (PBS) or HEPES at pH 7.2-8.0.[4]

Scientist's Note: Do NOT use buffers containing primary amines, such as Tris (TBS), as they

will compete with the protein for reaction with the DSA.[4]

Step 3: Conjugation Reaction

Add the freshly prepared DSA stock solution to the protein solution while gently vortexing.

The final concentration of organic solvent should typically be kept below 10% (v/v) to avoid

protein denaturation.

Allow the reaction to proceed for 30 minutes to 2 hours at room temperature or 2-4 hours at

4°C. The optimal time depends on the protein and desired degree of labeling.

Step 4: Quenching and Purification

Stop the reaction by adding a quenching buffer containing a high concentration of primary

amines. A final concentration of 20-50 mM Tris or glycine is effective.[4] Incubate for 15-30

minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the excess, unreacted crosslinker and byproducts (N-hydroxysuccinimide) via

dialysis, desalting columns, or size-exclusion chromatography.

Emergency Procedures
In the event of an accident, prompt and correct action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove any contaminated clothing while flushing.[2][10] Seek medical attention

if irritation or signs of an allergic reaction develop.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing.[2][10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately.[2] If they experience difficulty

breathing, seek immediate medical attention.

Minor Spill (Solid): If a small amount of powder is spilled inside a fume hood, decontaminate

the area by wiping with a damp paper towel (to avoid raising dust). For spills outside a hood,

wear appropriate PPE (including respiratory protection), gently cover the spill with damp

paper towels, and then sweep up the material into a designated waste container.[7]

Major Spill: Evacuate the immediate area and alert laboratory personnel and the institutional

safety officer. Prevent entry to the area. Trained emergency personnel should handle the

cleanup.[11]

Waste Disposal
Proper disposal is a critical component of the chemical lifecycle. While some institutional waste

streams may classify adipate esters as non-hazardous, this is often in the context of dilute

mixtures.[12] Given the GHS classifications of pure DSA as a skin/eye irritant and a skin

sensitizer, the precautionary principle must apply.

Solid Waste: All unused solid DSA and any materials grossly contaminated with the powder

(e.g., weigh boats, pipette tips) should be collected in a clearly labeled, sealed container

designated for hazardous chemical waste.
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Liquid Waste: Unused stock solutions in organic solvents and aqueous reaction mixtures

(before purification) containing DSA should be collected as hazardous chemical waste. Do

not pour down the drain.

Contaminated Materials: Gloves, paper towels, and other disposable materials used during

handling and cleanup should be placed in a sealed bag and disposed of as solid hazardous

waste.[11]

Consult your institution's specific waste disposal guidelines and always err on the side of

caution by treating DSA waste as hazardous.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Di-(N-succinimidyl) adipate — CF Plus Chemicals [cfplus.cz]

2. cfplus.cz [cfplus.cz]

3. pdf.benchchem.com [pdf.benchchem.com]

4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]

5. jstage.jst.go.jp [jstage.jst.go.jp]

6. lumiprobe.com [lumiprobe.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. Di(N-succinimidyl)adipate, 59156-70-6 | BroadPharm [broadpharm.com]

9. pubs.rsc.org [pubs.rsc.org]

10. emergencyplanning.nmsu.edu [emergencyplanning.nmsu.edu]

11. ehs.princeton.edu [ehs.princeton.edu]

12. ehs.oregonstate.edu [ehs.oregonstate.edu]

13. watson-int.com [watson-int.com]

To cite this document: BenchChem. [Core Principles: Understanding the Chemistry of DSA].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313749#disuccinimidyl-adipate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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